4-(2-((4-Amino-6-methylpyrimidin-2-yl)amino)ethyl)benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-[(4-amino-6-methylpyrimidin-2-yl)amino]ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C13H17N5O2S.ClH/c1-9-8-12(14)18-13(17-9)16-7-6-10-2-4-11(5-3-10)21(15,19)20;/h2-5,8H,6-7H2,1H3,(H2,15,19,20)(H3,14,16,17,18);1H
• InChI Key: QFGHRUHPXGEIFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCC2=CC=C(C=C2)S(=O)(=O)N)N.Cl
• Molecular Formula: C13H18ClN5O2S
• Molecular Weight: 343.83 g/mol
• CAS No.: 2034540-05-9

Description

4-(2-((4-Amino-6-methylpyrimidin-2-yl)amino)ethyl)benzenesulfonamide hydrochloride is a useful research compound. Its molecular formula is C13H18ClN5O2S and its molecular weight is 343.83. The purity is usually 95%.
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Scientific Research Applications

Gastroprotective Properties

Research on related compounds such as ebrotidine has revealed significant gastroprotective properties. These are attributed to the drug's ability to enhance the synthesis and secretion of protective gastric mucus, promoting ulcer healing and protecting gastric epithelial integrity. This suggests potential applications of related compounds in treating ulcer disease through mechanisms beyond traditional H2-receptor antagonism (Slomiany, Piotrowski, & Slomiany, 1997).

Environmental Persistence and Toxicity of Parabens

Studies on parabens, which share structural similarities with various benzenesulfonamide derivatives, have highlighted the environmental persistence and potential toxicity of these compounds in aquatic environments. This research underscores the need for evaluating the environmental impact of chemical compounds, including their fate, behavior, and potential endocrine-disrupting effects in water bodies (Haman, Dauchy, Rosin, & Munoz, 2015).

Biomarker Applications in Cancer and Tobacco Research

The measurement of carcinogen metabolites, such as those from tobacco, in human urine has become a practical approach for obtaining important information related to cancer research. This methodology could be potentially applicable to studying metabolites of related compounds, providing insights into exposure levels, carcinogen dose, and the effectiveness of interventions (Hecht, 2002).

Ethylene Perception and Plant Growth Regulation

Research on 1-methylcyclopropane (1-MCP), a compound affecting ethylene perception in plants, illustrates the broader significance of chemicals influencing hormonal pathways in agriculture. Such compounds can extend the shelf life of fruits and vegetables by inhibiting ethylene's effects, suggesting possible agricultural applications for related chemical compounds in enhancing food security and reducing post-harvest losses (Blankenship & Dole, 2003).